Cas no 70416-40-9 (Ethyl 2-bromo-5-formylnicotinate)
70416-40-9 structure
Product Name:Ethyl 2-bromo-5-formylnicotinate
CAS No:70416-40-9
MF:C9H8BrNO3
MW:258.06872177124
CID:2108789
Update Time:2023-08-03
Ethyl 2-bromo-5-formylnicotinate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 2-bromo-5-formylnicotinate
- SELURJXPHGVLMI-UHFFFAOYSA-N
- 2-Bromo-5-formyl-nicotinic acid ethyl ester
- Ethyl 2-bromo-5-formylnicotinate
-
- Inchi: 1S/C9H8BrNO3/c1-2-14-9(13)7-3-6(5-12)4-11-8(7)10/h3-5H,2H2,1H3
- InChI Key: SELURJXPHGVLMI-UHFFFAOYSA-N
- SMILES: BrC1C(C(=O)OCC)=CC(C=O)=CN=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 222
- Topological Polar Surface Area: 56.3
Ethyl 2-bromo-5-formylnicotinate Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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